Cas no 91041-18-8 (2-Thiophenecarboxylicacid, 3-(2-nitrophenoxy)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-(2-nitrophenoxy)-, methyl ester
• CAS No: 91041-18-8
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• MDL: MFCD00202719
• CID: 816608
• PubChem ID: 2765181
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-(2-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-(2-nitrophenoxy)-, methyl ester
• METHYL 3-(2-NITROPHENOXY)-2-THIOPHENECARBOXYLATE
• methyl 3-(2-nitrophenoxy)thiophene-2-carboxylate
• 10H-369S
• methyl3-(2-nitrophenoxy)thiophene-2-carboxylate
• DTXSID80377545
• AKOS005074661
• MFCD00202719
• 91041-18-8

• MDL： MFCD00202719
• Inchi： 1S/C12H9NO5S/c1-17-12(14)11-10(6-7-19-11)18-9-5-3-2-4-8(9)13(15)16/h2-7H,1H3
• InChI Key： BYAMNBQBFALVSD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.02000
• Monoisotopic Mass: 279.020143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 3.1

Experimental Properties

• Density: 1.401
• Melting Point: 128-130°C
• Boiling Point: 390.8°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.613
• PSA: 109.59000
• LogP: 3.75840